Cas no 1055071-09-4 (methyl 1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• CAS No: 1055071-09-4
• CID: 4570131
• PubChem ID: 137698778
• Update Time: 2025-06-08

methyl 1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

Additional information on methyl 1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

Comprehensive Overview of Methyl 1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 1055071-09-4)

Methyl 1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 1055071-09-4) is a specialized organic compound widely recognized for its unique structural features and applications in agrochemical and pharmaceutical research. The compound belongs to the pyrazole carboxylate family, characterized by a trifluoromethyl group and a chloropyridinyl moiety, which contribute to its reactivity and functional versatility. Researchers and industries are increasingly interested in this compound due to its potential as a key intermediate in the synthesis of advanced crop protection agents and bioactive molecules.

In recent years, the demand for efficient agrochemical intermediates has surged, driven by global challenges such as food security and sustainable agriculture. Methyl 1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate has garnered attention for its role in developing next-generation pesticides and herbicides, particularly those targeting resistant pest strains. Its heterocyclic framework and electron-withdrawing groups enhance its binding affinity to biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound's CAS No. 1055071-09-4 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and process optimization. The presence of both chloropyridine and trifluoromethylpyrazole segments allows for diverse derivatization, enabling researchers to explore novel chemical space for drug discovery. Recent publications highlight its utility in cross-coupling reactions and catalysis, further solidifying its importance in modern chemistry.

Environmental and regulatory considerations are also critical when discussing Methyl 1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate. As the industry shifts toward greener chemistry, efforts are underway to optimize its synthesis routes to minimize waste and energy consumption. Questions like "How to improve the yield of pyrazole carboxylate derivatives?" or "What are the eco-friendly alternatives for chloropyridine intermediates?" are commonly explored in forums and research papers, indicating the compound's alignment with sustainability trends.

In the pharmaceutical sector, the compound's bioisosteric properties (due to the trifluoromethyl group) make it a promising scaffold for medicinal chemistry. Its potential applications in central nervous system (CNS) drug development and metabolic disorder therapies are under investigation. Searches such as "pyrazole derivatives in drug design" or "trifluoromethyl group pharmacokinetics" reflect growing interest in its therapeutic potential.

To conclude, Methyl 1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 1055071-09-4) represents a multifaceted compound with significant implications across agrochemical and pharmaceutical domains. Its structural complexity, combined with evolving industry needs, ensures its continued relevance in scientific and commercial applications. Future research will likely focus on scalable synthesis, environmental impact reduction, and novel biological applications, addressing the compound's full potential.